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Introduction

3,4-Dimethylcyclopent-2-enone is a cyclic ketone and an organic building block with
significance in synthetic organic chemistry. Its structure, featuring a five-membered ring with
both an a,B-unsaturated ketone and stereogenic centers, makes it a versatile precursor for the
synthesis of more complex molecules. This guide provides a comprehensive overview of its
fundamental properties, synthesis, and characterization, tailored for researchers and
professionals in drug development and chemical sciences.

Core Molecular Properties and Data

The foundational characteristics of any chemical compound are its molecular formula and
weight, which dictate its stoichiometry and are the starting point for all quantitative experimental
work. 3,4-Dimethylcyclopent-2-enone is a relatively small molecule, which contributes to its
volatility and other physical properties.

The molecular formula of 3,4-Dimethylcyclopent-2-enone is C7H100.[1][2][3][4][5] This
formula is derived from its composition of seven carbon atoms, ten hydrogen atoms, and one
oxygen atom. The molecular weight is approximately 110.15 g/mol .[2][3][4] More precise
measurements report the molecular weight as 110.156[1] or 110.1537[5], with an exact mass
of 110.073164938 Da.[1][6]
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Physicochemical Data Summary

For ease of reference, the key physicochemical properties of 3,4-Dimethylcyclopent-2-enone
are summarized in the table below. These parameters are critical for designing experimental
conditions, such as solvent selection, reaction temperature, and purification methods.

Property Value Source(s)

CAS Number 30434-64-1 [11[21[3][5]

Molecular Formula C7H100 [L1121[31[41[5]

Molecular Weight ~110.15 g/mol [21[3114]

Boiling Point 167.5 °C at 760 mmHg [11[7]

Flash Point 58.9 °C (138.0 °F) [1107]

Density 0.945 g/cm?3 [1]

Vapor Pressure 1.69 mmHg at 25 °C [1]

Physical Form Liquid

Storage Sealed in dry, Room o
Temperature

Molecular Structure and Isomerism

The structural arrangement of 3,4-Dimethylcyclopent-2-enone includes a cyclopentene ring,
a ketone functional group at position 1, a double bond between carbons 2 and 3, and two
methyl groups at positions 3 and 4. The presence of a chiral center at carbon 4 gives rise to
stereoisomers, such as (4S)-3,4-dimethylcyclopent-2-en-1-one.[4]

Caption: 2D structure of 3,4-Dimethylcyclopent-2-enone.

Synthesis Pathways

The synthesis of cyclopentenone derivatives is a well-established area of organic chemistry,
with numerous methods available.[8] One documented approach to synthesizing 3,4-
dimethylcyclopent-2-en-1-one involves the thermal rearrangement of a tricyclic precursor.
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Specifically, the pyrolysis of exo-5,6-dimethyl-endo-tricyclo[5.2.1.0(2,6)]dec-8-en-3-one at 500
°C under vacuum (0.0375 Torr) has been reported to yield the target compound.[1] This
method, while effective, requires specialized high-temperature and low-pressure apparatus,
making it more suitable for laboratory-scale synthesis rather than large-scale industrial
production.

lllustrative Synthesis Workflow

The diagram below outlines the conceptual flow of a generalized cyclopentenone synthesis,
which often involves the formation of a 1,4-dicarbonyl intermediate followed by an
intramolecular aldol condensation.
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Generalized Cyclopentenone Synthesis Workflow

Step 1: Precursor Assembly

Starting Materials
(e.g., Diketones, Alkynes)

oupling/Addition

Formation of Key Intermediate
(e.g., 1,4-Diketone)

Base or Acid Catalyst

Step 2: C&/clization

Intramolecular Aldol Condensation
or Nazarov Cyclization

Step 3: Firval Product

3,4-Dimethylcyclopent-2-enone

l

Purification
(e.g., Distillation, Chromatography)

Click to download full resolution via product page

Caption: Conceptual workflow for cyclopentenone synthesis.

Spectroscopic Characterization

Definitive identification of 3,4-Dimethylcyclopent-2-enone relies on spectroscopic methods.
While specific spectra for this exact molecule are not detailed in the initial search, data for the
parent compound, 2-cyclopenten-1-one, and related structures are well-documented. The NIST
Chemistry WebBook is an authoritative source for mass spectrometry and gas chromatography
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data for this and related compounds.[5] Researchers should anticipate characteristic signals
corresponding to the a,B-unsaturated ketone system in UV-Vis and IR spectroscopy, as well as
distinct proton and carbon environments in NMR spectroscopy.

Applications in Research and Development

Cyclopentenone rings are core structural motifs in a wide array of natural products and
pharmacologically active compounds, including prostaglandins and jasmonates. Consequently,
3,4-Dimethylcyclopent-2-enone serves as a valuable chiral building block in the synthesis of
these targets. Its functional groups—the ketone and the double bond—provide multiple handles
for further chemical modification, such as Michael additions, reductions, and cycloadditions.
While not intended for fragrance or flavor use, its primary application lies in experimental and
research chemistry as a starting material for complex syntheses.[7]

Safety and Handling

According to available safety information, 3,4-Dimethylcyclopent-2-enone is classified as a
flammable liquid and vapor.[9] Standard precautions for handling flammable organic liquids
should be observed. This includes working in a well-ventilated area, keeping the compound
away from ignition sources, and using non-sparking tools.[9] Personal protective equipment,
such as safety goggles, gloves, and a lab coat, is mandatory. For detailed safety protocols,
consulting the supplier's Safety Data Sheet (SDS) is essential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. lookchem.com [lookchem.com]

2. 30434-64-1 | 3,4-Dimethylcyclopent-2-enone - Moldb [moldb.com]

3. 3,4-dimethylcyclopent-2-en-1-one synthesis - chemicalbook [chemicalbook.com]

4. (4S)-3,4-dimethylcyclopent-2-en-1-one | C7H100 | CID 86310528 - PubChem
[pubchem.ncbi.nim.nih.gov]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://webbook.nist.gov/cgi/cbook.cgi?InChI=1/C7H10O/c1-5-3-7(8)4-6(5)2/h3,6H,4H2,1-2H3
https://www.benchchem.com/product/b1580612?utm_src=pdf-body
https://www.thegoodscentscompany.com/data/rw1422641.html
https://www.benchchem.com/product/b1580612?utm_src=pdf-body
https://www.tcichemicals.com/OP/en/p/D6225
https://www.tcichemicals.com/OP/en/p/D6225
https://www.benchchem.com/product/b1580612?utm_src=pdf-custom-synthesis
https://www.lookchem.com/404.htm
https://www.moldb.com/product/30434-64-1
https://www.chemicalbook.com/synthesis/3-4-dimethylcyclopent-2-en-1-one.htm
https://pubchem.ncbi.nlm.nih.gov/compound/4S_-3_4-dimethylcyclopent-2-en-1-one
https://pubchem.ncbi.nlm.nih.gov/compound/4S_-3_4-dimethylcyclopent-2-en-1-one
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1580612?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

5. 2-Cyclopenten-1-one, 3,4-dimethyl- [webbook.nist.gov]

6. 3,4-Dimethylcyclopent-2-en-1-one | C7H100 | CID 121710 - PubChem
[pubchem.ncbi.nlm.nih.gov]

7. 3,4-dimethyl-2-cyclopenten-1-one, 30434-64-1 [thegoodscentscompany.com]

8. Cyclopentenone synthesis [organic-chemistry.org]

9. 3,4-Dimethylcyclopent-2-en-1-one | 30434-64-1 | Tokyo Chemical Industry Co., Ltd.
(APAC) [tcichemicals.com]

To cite this document: BenchChem. [3,4-Dimethylcyclopent-2-enone molecular weight and
formula]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1580612#3-4-dimethylcyclopent-2-enone-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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